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Compound of Interest

Compound Name: 4-Methoxy-1,5-naphthyridine

Cat. No.: B15072162

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-1,5-naphthyridine is a heterocyclic aromatic compound belonging to the
naphthyridine class of molecules. Naphthyridines, composed of two fused pyridine rings, are of
significant interest in medicinal chemistry due to their diverse biological activities. This technical
guide provides a detailed overview of 4-Methoxy-1,5-naphthyridine, including its chemical
identity, structure, and available data.

Chemical Identity and Structure

The chemical structure of 4-Methoxy-1,5-naphthyridine is characterized by a methoxy group
substituted at the 4th position of the 1,5-naphthyridine core.

CAS Number: 21495-66-9[1]

Molecular Formula: CoHsN20

SMILES: COC1=CC=NC2=CC=CN=C12
Structure:

Chemical Structure of 4-Methoxy-1,5-naphthyridine
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Physicochemical Properties

Detailed experimental data on the physical and chemical properties of 4-Methoxy-1,5-
naphthyridine, such as melting point, boiling point, and solubility, are not readily available in
the surveyed literature.

Synthesis and Experimental Protocols

While general synthetic strategies for the 1,5-naphthyridine scaffold are documented, a
specific, detailed experimental protocol for the synthesis of 4-Methoxy-1,5-naphthyridine is
not extensively reported in the publicly available literature. General methods for the synthesis
of methoxy-substituted naphthyridines often involve the reaction of a chloronaphthyridine
precursor with sodium methoxide.[2] One publication describes the synthesis of a related
compound, 4-chloro-2-methoxy-[1][3]naphthyridine, which could potentially be a precursor.[4]
The synthesis involved the reaction of the corresponding hydroxy compound with
phosphorus(lll) oxychloride.[4]

A generalized workflow for a potential synthesis based on available information for similar
compounds is presented below.
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(e.g., Hydroxy-1,5-naphthyridine)
Chlorination
(e.g., with POCI3)

Methoxylation
(e.g., with Sodium Methoxide)

Purification
(e.g., Chromatography)

Characterization
(e.g., NMR, MS)
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Potential Synthetic Workflow for 4-Methoxy-1,5-naphthyridine

Spectral Data

Comprehensive 1H and 3C NMR spectral data for 4-Methoxy-1,5-naphthyridine are not
available in the reviewed literature. For comparison, the spectral data of related naphthyridine
derivatives often show characteristic aromatic proton signals in the range of 7.0-9.0 ppm and
methoxy proton signals around 3.8-4.0 ppm.

Biological Activity and Signaling Pathways
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The specific biological activities and associated signaling pathways of 4-Methoxy-1,5-
naphthyridine have not been detailed in the available scientific literature. However, the
broader class of 1,5-naphthyridine derivatives has been investigated for a range of biological
effects, including but not limited to:

o Anticancer Activity: Some fused 1,5-naphthyridine derivatives have shown potential as
antitumor agents.[5]

» Antimalarial Activity: Certain naphthyridine compounds have been evaluated for their efficacy
against malaria.[4]

o Antibacterial Activity: The naphthyridine core is a well-known scaffold in the development of
antibacterial agents.

Given the diverse activities of the 1,5-naphthyridine scaffold, it is plausible that 4-Methoxy-1,5-
naphthyridine may exhibit biological activity, though this requires experimental validation. A
generalized diagram illustrating potential areas of investigation for the biological activity of
naphthyridine compounds is provided below.
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Potential Biological Investigation Workflow

Quantitative Data Summary

Due to the limited availability of specific experimental data for 4-Methoxy-1,5-naphthyridine, a
comprehensive quantitative data table cannot be provided at this time. Research efforts are
needed to determine its physicochemical and biological properties.
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Property Value Reference
CAS Number 21495-66-9 [1]
Molecular Weight 160.17 g/mol Calculated
Melting Point Not Available
Boiling Point Not Available
1H NMR Spectra Not Available
13C NMR Spectra Not Available
Biological ICs0/ECso Not Available

Conclusion

4-Methoxy-1,5-naphthyridine is a chemical entity with a confirmed structure and CAS
number. However, a significant gap exists in the publicly available scientific literature regarding
its synthesis, physicochemical properties, spectral characterization, and biological activity. This
lack of data presents an opportunity for further research to explore the potential of this
compound, particularly within the context of drug discovery and development, given the
established importance of the 1,5-naphthyridine scaffold. Future studies should focus on
developing a reliable synthetic route, characterizing the compound thoroughly, and screening it
for various biological activities to unlock its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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